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difluorophenyl)acetamide

Cat. No.: B147183
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For Researchers, Scientists, and Drug Development Professionals

Introduction

FPH1, also known as BRD-6125, is a small molecule that has been identified as a potent
promoter of functional proliferation in primary human hepatocytes. This technical guide
provides a comprehensive overview of the chemical properties, structure, and known biological
activities of FPH1, with a focus on the experimental data and methodologies relevant to
researchers in the fields of liver biology, regenerative medicine, and drug discovery. The ability
of FPH1 to expand populations of mature human primary hepatocytes in vitro makes it a
valuable tool for a variety of research and development applications, including drug metabolism
and toxicity screening, disease modeling, and the development of cell-based therapies.

Chemical and Physical Properties

FPHL1 is a synthetic, small molecule compound with the IUPAC name 2-[(5-Chloro-2-
methylphenyl)(methylsulfonyl)amino]-N-(2,6-difluorophenyl)-acetamide.[1] Its key chemical and
physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C16H15CIF2N203S

Molecular Weight 388.82 g/mol [1]

CAS Number 708219-39-0

Appearance White to beige solid/powder [1]
Purity >98% (HPLC) [1]

- Soluble in DMSO (>10 mM);
Solubility _ [1][2]
Insoluble in water and ethanol

Store powder at -20°C. Stock

solutions can be stored at
Storage ]

-80°C for up to a year. Avoid

repeated freeze-thaw cycles.

Chemical Structure

The chemical structure of FPH1 is characterized by a central N-phenyl-2-(N-
phenylmethylsulfonamido) acetamide core. Structure-activity relationship studies have
indicated that the 5-chloro-2-methyl substitution on the sulfonamido phenyl ring and the
presence of a small functional group at the para position of the phenylamide ring are key for its
biological activity.

Structural Identifiers:
e SMILES:Cclccc(ccIN(CC(=0O)Nc2c(cececc2F)F)S(=0)(=0)C)CI

« INChI:1S/C16H15CIF2N203S/c1-10-6-7-11(17)8-14(10)21(25(2,23)24)9-15(22)20-16-
12(18)4-3-5-13(16)19/h3-8H,9H2,1-2H3,(H,20,22)[1]

Biological Activity and Mechanism of Action

FPH1 promotes the functional proliferation of primary human hepatocytes in vitro. This activity
has been observed across hepatocytes from genetically diverse individuals, indicating a robust
mechanism of action. FPH1 treatment leads to an increase in hepatocyte nuclei count and the
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number of nuclei undergoing mitosis in a concentration-dependent manner. In addition to
promoting proliferation, FPH1 has been shown to enhance hepatocyte function, including
increased albumin secretion and CYP3A4 levels, while decreasing the secretion of alpha-
fetoprotein (AFP), a marker of a less mature hepatic phenotype.

The precise signaling pathway through which FPH1 exerts its effects has not been fully
elucidated in the available literature. However, its ability to promote the expansion of mature
hepatocytes suggests an interaction with pathways that regulate cell cycle progression and
maintain the differentiated state of hepatocytes.
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Figure 1. Biological effects of FPH1 on primary human hepatocytes.

Experimental Protocols

The following are generalized experimental protocols based on the available information.
Researchers should consult the primary literature for more detailed and specific methodologies.

In Vitro Hepatocyte Proliferation Assay

This protocol outlines a general workflow for assessing the effect of FPH1 on hepatocyte
proliferation.
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Experimental Workflow

1. Isolate and plate
primary human hepatocytes

2. Culture hepatocytes in
appropriate medium

3. Treat with FPH1

(e.g., 20 uM) or vehicle control

4. Incubate for a defined period
(e.g., 5-7 days)

5. Fix and stain for markers
of proliferation (e.g., Ki67)
and hepatocyte identity (e.g., albumin)

6. Image and quantify the number of

proliferating hepatocytes

Click to download full resolution via product page

Figure 2. Workflow for in vitro hepatocyte proliferation assay.
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Key Steps:

o Hepatocyte Culture: Primary human hepatocytes are seeded on collagen-coated plates in a
suitable culture medium.

e FPH1 Treatment: FPH1 is dissolved in DMSO to create a stock solution and then diluted to
the final working concentration in the culture medium. A vehicle control (DMSO) should be
run in parallel. A concentration of 20 uM for FPH1 has been used in studies.

 Incubation: Cells are incubated with FPH1 for a period of several days, with media changes

as required.
e Analysis: Proliferation can be assessed by various methods, including:

o Immunofluorescence: Staining for proliferation markers like Ki67 and hepatocyte markers
like albumin.

o Cell Counting: Direct counting of hepatocyte nuclei.

o DNA Synthesis Assays: Measurement of BrdU or EdU incorporation.

Preparation of FPH1 Stock and Dosing Solutions

The following provides guidance on preparing FPH1 for in vitro and in vivo studies.

Solution Type Solvent Concentration Storage
In Vitro Stock Solution  DMSO =10 mM -80°C for up to 1 year
In Vivo Formulation =5 mg/mL (as a ] )

CMC-Na Use immediately

(Oral)

suspension)

In Vivo Formulation

5% DMSO, 40%
PEG300, 5% Tween

~3.95 mg/mL (clear

Use immediately

(Injection) solution)
80, 50% ddHz0
In Vivo Formulation 5% DMSO, 95% Corn ) )
o ] Use immediately
(Injection) oil
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Note: For in vivo formulations, it is crucial to ensure the final solution is homogenous and
suitable for the chosen route of administration. The provided formulations are examples, and
optimization may be necessary.

Applications in Research and Drug Development

The ability of FPH1 to promote the proliferation of functional primary human hepatocytes opens
up several key applications:

e Renewable Source of Hepatocytes: FPH1 can be used to expand limited populations of
primary human hepatocytes for use in a wide range of in vitro assays.

e Drug Discovery and Development: An expanded and functional population of hepatocytes is
invaluable for studies of drug metabolism, drug-drug interactions, and hepatotoxicity.

e Disease Modeling: FPH1 can facilitate the generation of sufficient numbers of hepatocytes
for the development of in vitro models of liver diseases.

» Regenerative Medicine: FPH1, in combination with other factors, may play a role in the
differentiation and expansion of iPS cell-derived hepatocytes for therapeutic applications.[1]

Conclusion

FPHL1 is a valuable chemical tool for researchers working with primary human hepatocytes. Its
well-defined chemical properties and demonstrated biological activity in promoting hepatocyte
proliferation and function make it a significant compound in the fields of liver biology and drug
development. Further research into the precise molecular mechanisms of FPH1 action will
likely uncover new insights into the regulation of hepatocyte proliferation and differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [FPH1: A Technical Guide to its Chemical Properties,
Structure, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147183#chemical-properties-and-structure-of-fph1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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